5-(4-Bromophenyl)-4-(2-furylcarbonyl)-3-hydroxy-1-(6-methoxybenzothiazol-2-yl)-3-pyrrolin-2-one

• Molecular Formula: C23H15BrN2O5S
• Molecular Weight: 511.3 g/mol
• IUPAC Name: 2-(4-bromophenyl)-3-(furan-2-carbonyl)-4-hydroxy-1-(6-methoxy-1,3-benzothiazol-2-yl)-2H-pyrrol-5-one
• InChI: InChI=1S/C23H15BrN2O5S/c1-30-14-8-9-15-17(11-14)32-23(25-15)26-19(12-4-6-13(24)7-5-12)18(21(28)22(26)29)20(27)16-3-2-10-31-16/h2-11,19,28H,1H3
• InChI Key: KJUCAXQWXAIMBW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=CO4)C5=CC=C(C=C5)Br

Description

This compound is a pyrrolin-2-one derivative featuring a 4-bromophenyl group at position 5, a 2-furylcarbonyl moiety at position 4, a hydroxyl group at position 3, and a 6-methoxybenzothiazole substituent at position 1. The 2-furylcarbonyl group introduces polarity and hydrogen-bonding capacity, which could affect solubility and intermolecular interactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substitution Patterns on the Benzothiazole Ring

• 6-Fluoro vs. 6-Methoxy Substitution: The compound 5-(4-Bromophenyl)-1-(6-fluorobenzothiazol-2-yl)-4-(2-furylcarbonyl)-3-hydroxy-3-pyrrolin-2-one () replaces the 6-methoxy group with fluorine. This substitution may reduce metabolic stability but enhance target affinity in certain biological systems .

Variations in the Acyl Group at Position 4

• 4-Ethoxybenzoyl vs. 2-Furylcarbonyl :
  The compound 5-(4-Bromophenyl)-4-(4-ethoxybenzoyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-1H-pyrrol-2(5H)-one () substitutes the 2-furylcarbonyl with a 4-ethoxybenzoyl group. The ethoxybenzoyl group increases hydrophobicity and may enhance membrane permeability, while the furylcarbonyl’s smaller size and polarity favor solubility in polar solvents .
• 3-Methyl-4-Propoxybenzoyl vs.

Substituent Effects on the Pyrrolin-2-one Core

• Morpholinylpropyl vs. Methoxybenzothiazole :
  The morpholinylpropyl group in provides a basic nitrogen atom, enhancing water solubility through protonation at physiological pH. In contrast, the methoxybenzothiazole group in the target compound offers aromaticity and rigidity, favoring stacking interactions in hydrophobic environments .

Structural and Crystallographic Comparisons

Halogen Substitution Impact

• Bromine vs. Chlorine/Fluorine :
  Isostructural analogs in demonstrate that replacing bromine with chlorine or fluorine preserves molecular conformation but alters crystal packing due to differences in van der Waals radii (Br: 1.85 Å, Cl: 1.75 Å, F: 1.47 Å). Bromine’s larger size may enhance halogen bonding in the crystal lattice, improving thermal stability .

Conformational Analysis

• Pyrazoline and Thiazole Derivatives: Compounds like 4-(4-bromophenyl)-2-(5-(4-fluorophenyl)-3-(5-methyl-1-p-tolyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole () exhibit similar dihedral angles (5–10°) between aromatic rings, suggesting conserved conformational flexibility in the pyrrolinone core. However, the 6-methoxybenzothiazole group in the target compound introduces additional torsional constraints .